Cas no 22800-88-0 (4-n-propyl cyclohexyl benzene)

4-n-propyl cyclohexyl benzene structure
4-n-propyl cyclohexyl benzene structure
Product Name:4-n-propyl cyclohexyl benzene
CAS No:22800-88-0
MF:C15H22
MW:202.335184574127
CID:1411895
PubChem ID:22992616
Update Time:2025-04-20

4-n-propyl cyclohexyl benzene Chemical and Physical Properties

Names and Identifiers

    • 4-n-propyl cyclohexyl benzene
    • DTXSID201309176
    • 1-cyclohexyl-4-propylbenzene
    • 22800-88-0
    • Inchi: 1S/C15H22/c1-2-6-13-9-11-15(12-10-13)14-7-4-3-5-8-14/h9-12,14H,2-8H2,1H3
    • InChI Key: AEWHUPMFQAHCQR-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC(CCC)=CC=2)CCCCC1

Computed Properties

  • Exact Mass: 202.17226
  • Monoisotopic Mass: 202.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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